Cas no 2694133-55-4 ([(3-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone)

• Product Name: [(3-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone
• CAS No: 2694133-55-4
• MF: C₆H₁₄N₂OS
• MW: 162.253159999847
• CID: 5838540
• PubChem ID: 155943306
• Update Time: 2025-07-14

[(3-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• imino(methyl){[(1r,3r)-3-aminocyclobutyl]methyl}-lambda6-sulfanone
• 2694133-55-4
• 2680524-98-3
• imino(methyl){[(1s,3s)-3-aminocyclobutyl]methyl}-lambda6-sulfanone
• [(3-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone
• EN300-6745815
• 2613381-71-6
• EN300-28257034
• EN300-27736165
• [(3-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone

• Inchi： 1S/C6H14N2OS/c1-10(8,9)4-5-2-6(7)3-5/h5-6,8H,2-4,7H2,1H3
• InChI Key： GZWFPPCFGHIKIA-UHFFFAOYSA-N
• SMILES： S(C)(CC1CC(C1)N)(=N)=O

Computed Properties

• Exact Mass: 162.08268425g/mol
• Monoisotopic Mass: 162.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.3Ų

Additional information on [(3-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone

Professional Introduction to [(3-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone (CAS No. 2694133-55-4)

[(3-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone, identified by its CAS number 2694133-55-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This sulfanone derivative features a unique structural framework, incorporating both an aminocyclobutyl moiety and an imino group, which contributes to its distinct chemical properties and potential biological activities.

The compound’s molecular structure, characterized by a six-membered sulfur-containing ring (lambda6-sulfanone), positions it as a candidate for further exploration in medicinal chemistry. The presence of the 3-aminocyclobutyl group suggests potential interactions with biological targets, while the (imino)methyl moiety may enhance its reactivity and functionalization capabilities. These features make it an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, sulfanone derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer applications. The structural motif of [(3-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone aligns well with this trend, as it combines elements known to modulate biological pathways effectively.

The< strong> imino group within the molecule is particularly noteworthy, as it can participate in hydrogen bonding and coordinate with metal ions, which are critical for enzyme inhibition and receptor binding. This property has been exploited in the design of novel drug candidates that target metal-dependent enzymes or receptors involved in disease mechanisms. For instance, studies have demonstrated that sulfanone derivatives can interfere with bacterial enzyme function by competing with essential metal ions, thereby inhibiting bacterial growth.

The< strong >3-aminocyclobutyl moiety further enhances the compound’s potential by providing a flexible scaffold for further derivatization. This allows chemists to introduce additional functional groups or modify existing ones to optimize pharmacokinetic properties or target specific biological pathways. The cyclobutyl ring itself can influence solubility and metabolic stability, making it a valuable component in drug design strategies.

Recent advancements in computational chemistry have enabled more efficient screening of sulfanone derivatives like< strong > [(3-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone . Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions with therapeutic targets. These computational approaches have accelerated the discovery process by predicting binding affinities and identifying lead compounds that warrant further experimental validation.

In vitro studies have begun to explore the pharmacological profile of< strong > [(3-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone . Initial findings suggest that the compound exhibits moderate activity against certain bacterial strains, likely due to its ability to disrupt essential enzymatic processes. Additionally, preliminary assays indicate potential anti-inflammatory effects, which could make it relevant for conditions involving chronic inflammation.

The synthesis of< strong > [(3-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and functional group interconversions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent pharmacological evaluations.

The< strong > lambda6-sulfanone core structure is not only unique but also offers advantages in terms of metabolic stability and bioavailability. Sulfanones are known for their ability to resist degradation by metabolic enzymes, which can extend their half-life in vivo. This characteristic makes them particularly attractive for long-term therapeutic applications where sustained drug levels are desired.

The future prospects of< strong > [(3-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone are promising, with ongoing research aimed at optimizing its pharmacological properties. Collaborative efforts between synthetic chemists and medicinal biologists are expected to yield novel derivatives with enhanced efficacy and reduced side effects. Furthermore, the integration of machine learning algorithms into drug discovery pipelines could further streamline the process of identifying promising candidates like this sulfanone derivative.

In conclusion,< strong > [(3-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone (CAS No. 2694133-55-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable candidate for further exploration. As research progresses, this sulfanone derivative is likely to contribute to the development of novel therapeutic agents targeting various diseases.